Cas no 59224-06-5 (5-Hexyl-2-mercapto-6-methylpyrimidin-4(3H)-one)

• Product Name: 5-Hexyl-2-mercapto-6-methylpyrimidin-4(3H)-one
• CAS No: 59224-06-5
• MF: C₁₁H₁₈N₂OS
• MW: 226.338421344757
• MDL: MFCD19103561
• CID: 4715479
• Update Time: 2025-06-27

5-Hexyl-2-mercapto-6-methylpyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 5-hexyl-2-mercapto-6-methylpyrimidin-4(3H)-one
• STL436031
• 5-hexyl-6-methyl-2-sulfanylpyrimidin-4-ol
• 5-hexyl-6-methyl-2-sulfanyl-4-pyrimidinol
• 5-hexyl-2-mercapto-6-methylpyrimidin-4-ol
• T4812
• 5-hexyl-6-methyl-2-sulfanyl-3H-pyrimidin-4-one
• 4(3H)-pyrimidinone, 5-hexyl-2-mercapto-6-methyl-
• 5-hexyl-6-methyl-2-sulfanyl-3,4-dihydropyrimidin-4-one
• 5-hexyl-6-methyl-2-thioxo-2,3-dihydro-1H-pyrimidin-4-o
• 5-Hexyl-2-mercapto-6-methylpyrimidin-4(3H)-one

• MDL： MFCD19103561
• Inchi： 1S/C11H18N2OS/c1-3-4-5-6-7-9-8(2)12-11(15)13-10(9)14/h3-7H2,1-2H3,(H2,12,13,14,15)
• InChI Key： JZIKKXZRDBZPEE-UHFFFAOYSA-N
• SMILES： S=C1NC(C(=C(C)N1)CCCCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 297
• Topological Polar Surface Area: 73.2

5-Hexyl-2-mercapto-6-methylpyrimidin-4(3H)-one Security Information

• HazardClass：IRRITANT

Additional information on 5-Hexyl-2-mercapto-6-methylpyrimidin-4(3H)-one

5-Hexyl-2-Mercapto-6-Methylpyrimidin-4(3H)-One: A Comprehensive Overview

5-Hexyl-2-Mercapto-6-Methylpyrimidin-4(3H)-One, also known by its CAS Registry Number 59224-06-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This pyrimidine derivative has garnered attention due to its unique structural features and potential applications in drug design and development. The molecule consists of a pyrimidine ring system with substituents at positions 2, 4, 5, and 6, which contribute to its diverse chemical properties and biological activities.

The core structure of 5-Hexyl-2-Mercapto-6-Methylpyrimidin-4(3H)-One is a pyrimidine ring, a six-membered aromatic heterocycle containing two nitrogen atoms. The substitution pattern includes a hexyl group at position 5, a mercapto (-SH) group at position 2, and a methyl group at position 6. The presence of these substituents significantly influences the compound's chemical reactivity, solubility, and biological interactions. For instance, the hexyl group introduces lipophilicity, enhancing the compound's ability to cross biological membranes, while the mercapto group imparts nucleophilic character, enabling participation in redox reactions and coordination with metal ions.

Recent studies have highlighted the potential of 5-Hexyl-2-Mercapto-6-Methylpyrimidin-4(3H)-One as a scaffold for designing bioactive molecules. Researchers have explored its role as a precursor for synthesizing more complex structures with enhanced pharmacological properties. For example, modifications to the hexyl chain or the introduction of additional functional groups have been investigated to improve bioavailability and target specificity.

In terms of synthesis, 5-Hexyl-2-Mercapto-6-Methylpyrimidin-4(3H)-One can be prepared through various routes, including condensation reactions and cyclization processes. One common approach involves the reaction of an appropriate aldehyde or ketone with an amine derivative in the presence of a reducing agent. The choice of starting materials and reaction conditions plays a crucial role in determining the yield and purity of the final product.

The biological activity of 5-Hexyl-2-Mercapto-6-Methylpyrimidin-4(3H)-One has been studied in several contexts. In vitro assays have demonstrated its ability to modulate enzyme activity, particularly in pathways involving kinases and oxidoreductases. Additionally, preliminary studies suggest that this compound may exhibit antioxidant properties due to the presence of the mercapto group, which can act as a reducing agent in cellular systems.

From an applications perspective, 5-Hexyl-2-Mercapto-6-Methylpyrimidin-4(3H)-One holds promise in therapeutic areas such as oncology and neurodegenerative diseases. Its structural flexibility allows for further functionalization to target specific receptors or enzymes implicated in these conditions. For instance, derivatives of this compound have been proposed as inhibitors of protein kinases involved in cancer cell proliferation.

In conclusion, 5-Hexyl-2-Mercapto-6-Methylpyrimidin-4(3H)-One, with its CAS number 59224-06-5, represents a valuable building block in organic synthesis and drug discovery. Its unique combination of structural features and biological activities positions it as a candidate for further exploration in both academic research and industrial applications.